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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pigment Yellow 139,

an isoindoline-based organic pigment, in the formulation of high-performance polymer coatings.

This document outlines the pigment's key performance characteristics, provides detailed

experimental protocols for its incorporation and evaluation, and presents the data in a clear,

accessible format.

Pigment Yellow 139 is a reddish-shade yellow pigment known for its excellent light and

weather fastness, making it a suitable choice for demanding applications such as automotive

and industrial coatings.[1][2][3] It serves as a viable alternative to lead-based chrome yellow

pigments and can also be a cost-effective replacement for Pigment Yellow 83, offering superior

heat stability.[1][4]

Performance Characteristics
Pigment Yellow 139 exhibits a range of properties that make it well-suited for high-

performance coatings. Its excellent durability, including resistance to fading and color shifts

upon UV exposure, ensures long-term color stability in exterior applications.[5] The pigment is

available in both opaque and semi-transparent grades, with the opaque version being more

reddish.[5] It can be used in conjunction with inorganic pigments to achieve specific shades.[2]

Key performance indicators and physical properties are summarized in the table below.
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Data Presentation
Property Value/Rating

Test
Condition/Standard

Source(s)

Color Index Name Pigment Yellow 139 - [2][6]

C.I. Number 56298 - [2]

CAS Number 36888-99-0 - [2][5]

Chemical Class Isoindoline - [2][6][7]

Molecular Formula C16H9N5O6 - [2][5]

Shade Reddish Yellow - [1][2][5]

Heat Stability 240-250 °C 10 min exposure [1][2][5][6]

Light Fastness (Full)
6-8 (on a scale of 1-8,

where 8 is excellent)
- [2][5]

Light Fastness (Tint) 6 - [5]

Weather Fastness
Excellent, especially

in deep shades
- [1][2][3]

Migration Resistance
5 (on a scale of 1-5,

where 5 is excellent)
- [2][5]

Acid Resistance
5 (on a scale of 1-5,

where 5 is excellent)
- [2][5]

Alkali Resistance
4 (on a scale of 1-5,

where 5 is excellent)
- [2][5]

Oil Absorption 35-69 g/100g - [2][5][8]

Density 1.6 - 1.696 g/cm³ - [5][8]

Specific Surface Area 22-25 m²/g - [5][6]
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The successful incorporation of Pigment Yellow 139 into a high-performance coating system is

dependent on proper dispersion and thorough evaluation. The following protocols provide a

framework for laboratory-scale formulation and testing.

Pigment Dispersion
Proper dispersion is critical to achieving optimal color strength, gloss, and stability. An example

protocol for dispersing Pigment Yellow 139 in a solvent-based acrylic resin system is provided

below.

Objective: To achieve a Hegman gauge reading of 7 or higher, indicating a fine and uniform

dispersion.

Materials and Equipment:

Pigment Yellow 139

Solvent-based acrylic resin

Appropriate solvent (e.g., xylene, butyl acetate)

Dispersing agent (surfactant or polymeric dispersant)

High-speed disperser (e.g., Cowles dissolver)

Bead mill with 0.8-1.2 mm glass or ceramic beads

Hegman gauge

Viscometer

Protocol:

Premix Preparation:

In a suitable vessel, combine the acrylic resin, solvent, and dispersing agent.

Agitate at low speed until a homogenous mixture is achieved.
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Gradually add the Pigment Yellow 139 powder to the resin mixture under continuous

agitation.

Increase the speed of the high-speed disperser to create a vortex and continue mixing for

20-30 minutes to wet out the pigment particles.

Milling:

Transfer the premix to the bead mill.

Mill the mixture at a consistent speed and temperature (typically not exceeding 40°C) until

the desired particle size is achieved.

Periodically take samples and check the dispersion quality using a Hegman gauge.

Let-down:

Once the target Hegman value is reached, let down the pigment concentrate with the

remaining resin and solvent to achieve the final desired pigment concentration and

viscosity.

Mix at low speed for 15-20 minutes to ensure uniformity.

Performance Evaluation of the Coating
Once the pigmented coating is prepared, it should be subjected to a series of standardized

tests to evaluate its performance.

3.2.1. Colorimetric Analysis

Objective: To quantify the color of the coating.

Protocol:

Apply the coating to a standardized substrate (e.g., drawdown card or steel panel) at a

uniform thickness.

Allow the coating to cure completely according to the resin manufacturer's specifications.
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Using a spectrophotometer, measure the CIELAB color values (L, a, b*).

3.2.2. Lightfastness and Weatherability Testing

Objective: To assess the coating's resistance to degradation from light and weather.

Protocol:

Prepare coated panels as described in the colorimetric analysis.

Expose the panels in a xenon arc weather-ometer according to ASTM G155 or ISO 11341

standards.

Periodically remove the panels and measure the change in color (ΔE*ab) and gloss.

3.2.3. Chemical Resistance Testing

Objective: To evaluate the coating's resistance to various chemicals.

Protocol:

Apply and cure the coating on appropriate panels.

Spot test the coating with various chemicals (e.g., 10% HCl, 10% NaOH, gasoline, ethanol)

according to ASTM D1308.

After a specified exposure time, wash the panels and evaluate for any changes in

appearance, such as discoloration, blistering, or loss of adhesion.
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Caption: Workflow for incorporating and testing Pigment Yellow 139.
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Caption: Properties of Pigment Yellow 139 and their relation to applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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